Cas no 1251919-71-7 (sodium 2-(1,3-benzoxazol-2-yl)acetate)

• Product Name: sodium 2-(1,3-benzoxazol-2-yl)acetate
• CAS No: 1251919-71-7
• MF: C₉H₆NNaO₃
• MW: 199.13861322403
• MDL: MFCD22666506
• CID: 2900751
• PubChem ID: 75531246
• Update Time: 2025-06-28

sodium 2-(1,3-benzoxazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 1,3-benzoxazol-2-ylacetate
• sodium;2-(1,3-benzoxazol-2-yl)acetate
• sodium 2-(1,3-benzoxazol-2-yl)acetate
• 1,3-Benzoxazol-2-ylacetic acid sodium salt, AldrichCPR
• Sodium2-(benzo[d]oxazol-2-yl)acetate
• EN300-19060434
• AKOS027426182
• MFCD22666506
• 1251919-71-7
• G29698
• F1913-0024
• Sodium 2-(benzo[d]oxazol-2-yl)acetate

• MDL： MFCD22666506
• Inchi： 1S/C9H7NO3.Na/c11-9(12)5-8-10-6-3-1-2-4-7(6)13-8;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： HAQQDWJWLYKACO-UHFFFAOYSA-M
• SMILES： [Na+].O1C(CC(=O)[O-])=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 199.02453734g/mol
• Monoisotopic Mass: 199.02453734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2

Additional information on sodium 2-(1,3-benzoxazol-2-yl)acetate

Exploring Sodium 2-(1,3-Benzoxazol-2-yl)acetate (CAS No. 1251919-71-7): Properties, Applications, and Market Insights

Sodium 2-(1,3-benzoxazol-2-yl)acetate (CAS No. 1251919-71-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its benzoxazole core and acetate functional group, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into its molecular structure, synthesis, applications, and emerging trends in the market.

The molecular formula of sodium 2-(1,3-benzoxazol-2-yl)acetate is C₉H₆NNaO₃, with a molecular weight of approximately 199.14 g/mol. The compound features a benzoxazole ring, a heterocyclic structure known for its stability and versatility in chemical reactions. The presence of the sodium acetate moiety enhances its solubility in water, making it suitable for aqueous-based formulations. Researchers often explore its potential as a building block for more complex molecules due to its reactive acetate group.

One of the most prominent applications of sodium 2-(1,3-benzoxazol-2-yl)acetate is in the pharmaceutical industry. The benzoxazole scaffold is a common motif in drug discovery, known for its antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted its role in the synthesis of novel small-molecule inhibitors, which are increasingly sought after in targeted therapy research. Additionally, its water-soluble nature makes it an attractive candidate for drug formulation and delivery systems.

In agrochemicals, sodium 2-(1,3-benzoxazol-2-yl)acetate is being investigated for its potential as a plant growth regulator or as an intermediate in the synthesis of pesticides. The benzoxazole derivatives are known to exhibit herbicidal and fungicidal activities, aligning with the growing demand for sustainable agricultural solutions. With the rise of precision farming and eco-friendly pesticides, this compound could play a pivotal role in next-generation agrochemicals.

Material science is another field where sodium 2-(1,3-benzoxazol-2-yl)acetate shows promise. Its ability to form stable complexes with metals makes it useful in the development of luminescent materials and organic electronics. Researchers are exploring its incorporation into OLEDs (Organic Light-Emitting Diodes) and other optoelectronic devices, where the benzoxazole unit can enhance electron transport properties.

The synthesis of sodium 2-(1,3-benzoxazol-2-yl)acetate typically involves the reaction of 2-chloromethylbenzoxazole with sodium acetate under controlled conditions. Advances in green chemistry have led to more sustainable synthesis routes, reducing the use of hazardous solvents and improving yields. These innovations are critical as industries move toward environmentally friendly production methods.

Market trends indicate a growing interest in benzoxazole-based compounds, driven by their versatility and efficacy. The global demand for specialty chemicals is on the rise, with sodium 2-(1,3-benzoxazol-2-yl)acetate positioned as a key player in niche markets. Companies are investing in research to expand its applications, particularly in biomedical engineering and renewable energy technologies.

From an SEO perspective, users frequently search for terms like "benzoxazole derivatives uses," "sodium acetate in pharmaceuticals," and "CAS 1251919-71-7 supplier." Incorporating these long-tail keywords ensures the article reaches the right audience. Additionally, addressing common queries such as "how to synthesize sodium 2-(1,3-benzoxazol-2-yl)acetate" or "applications of benzoxazole in medicine" enhances its relevance and visibility.

In conclusion, sodium 2-(1,3-benzoxazol-2-yl)acetate (CAS No. 1251919-71-7) is a multifaceted compound with broad applications across industries. Its unique chemical properties, coupled with ongoing research, underscore its potential in addressing contemporary challenges in healthcare, agriculture, and technology. As innovation continues, this compound is poised to remain at the forefront of scientific and industrial advancements.